Cas no 2227199-79-1 ((2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride)

• Product Name: (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride
• CAS No: 2227199-79-1
• MF: C₉H₁₁ClFNO₅S
• MW: 299.7037
• MDL: MFCD33031933
• CID: 5051647
• PubChem ID: 155943568
• Update Time: 2025-06-08

(2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-{4-[(fluorosulfonyl)oxy]phenyl}propanoic acid hydrochloride
• (S)-2-Amino-3-(4-((fluorosulfonyl)oxy)phenyl)propanoic acid hydrochloride
• (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride
• EN300-27712858
• MFCD33031933
• Z4768671644
• (2S)-2-amino-3-(4-fluorosulfonyloxyphenyl)propanoic acid;hydrochloride
• 2227199-79-1
• (S)-2-Amino-3-[4-[(fluorosulfonyl)oxy]phenyl]propanoic Acid Hydrochloride
• F75363
• (2S)-2-AMINO-3-(4-[(FLUOROSULFONYL)OXY]PHENYL)PROPANOIC ACID HYDROCHLORIDE

• MDL： MFCD33031933
• Inchi： 1S/C9H10FNO5S.ClH/c10-17(14,15)16-7-3-1-6(2-4-7)5-8(11)9(12)13;/h1-4,8H,5,11H2,(H,12,13);1H/t8-;/m0./s1
• InChI Key： VPXYRGJMKOHDJT-QRPNPIFTSA-N
• SMILES： Cl[H].S(=O)(=O)(OC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])F

Computed Properties

• Exact Mass: 299.0030495g/mol
• Monoisotopic Mass: 299.0030495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Additional information on (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride

Comprehensive Overview of (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride (CAS No. 2227199-79-1)

(2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride (CAS No. 2227199-79-1) is a specialized amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique fluorosulfonyloxy functional group, has garnered attention for its applications in drug discovery, enzyme inhibition studies, and proteomics. Its structural features make it a valuable tool for researchers exploring post-translational modifications and targeted protein degradation.

The fluorosulfonyl moiety in this compound is particularly noteworthy, as it enables selective interactions with biological targets. This property aligns with current trends in precision medicine and personalized therapeutics, where researchers are increasingly focused on developing compounds with high specificity. The compound's chiral center at the 2S position further enhances its utility in stereoselective synthesis, a critical aspect of modern pharmaceutical development.

In the context of AI-driven drug discovery, compounds like (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride are gaining traction due to their compatibility with machine learning algorithms for molecular property prediction. Researchers frequently search for "amino acid derivatives for drug design" or "fluorosulfonyl applications in biochemistry," reflecting the growing interest in this niche. The compound's hydrochloride salt form also improves its solubility, a key consideration in formulation development.

From a synthetic chemistry perspective, this compound serves as a versatile building block for creating more complex molecules. Its phenylpropanoic acid backbone is structurally similar to several non-steroidal anti-inflammatory drugs (NSAIDs), making it relevant to investigations into new anti-inflammatory agents. The fluorosulfonyloxy group offers unique reactivity patterns that are being explored in click chemistry applications and bioconjugation strategies.

The compound's potential in proteomics research is another area of significant interest. With the rise of multi-omics approaches in life sciences, researchers are examining how sulfonyl-containing compounds can be used to study protein-protein interactions. This aligns with frequent search queries about "chemical probes for proteomics" and "tools for protein modification studies." The hydrophilic-lipophilic balance of this molecule makes it particularly suitable for cell-based assays and in vitro studies.

Quality control of CAS No. 2227199-79-1 is crucial for research applications. Analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These quality assurance measures address common concerns reflected in search terms like "how to validate specialty chemicals" and "purity standards for research compounds."

In the broader context of green chemistry initiatives, there's growing interest in developing more sustainable synthetic routes for compounds like (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of its production, responding to search trends about "sustainable synthesis of specialty chemicals."

The stability profile of this compound under various conditions is another frequent topic of investigation. Studies examining its pH stability, thermal degradation patterns, and photostability provide valuable data for storage and handling protocols. This information is particularly relevant to researchers searching for "handling guidelines for fluorosulfonyl compounds" or "storage conditions for amino acid derivatives."

As the field of chemical biology continues to expand, (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride represents an important tool for investigating biological pathways and cellular processes. Its unique combination of amino acid and sulfonyl functionalities makes it particularly valuable for studies of signal transduction and metabolic regulation, addressing common research questions about "small molecule modulators of cellular function."

The commercial availability of CAS No. 2227199-79-1 through specialty chemical suppliers has facilitated its adoption in various research settings. However, researchers often search for "custom synthesis of fluorosulfonyl compounds" or "scale-up production of amino acid derivatives," indicating the need for flexible supply solutions. The compound's intellectual property landscape is also an area of interest, with searches related to "patented amino acid analogs" reflecting its potential commercial value.

Looking forward, the applications of (2S)-2-amino-3-{4-(fluorosulfonyl)oxyphenyl}propanoic acid hydrochloride may expand into diagnostic reagent development and molecular imaging. The fluorine atom in its structure offers potential for 19F NMR applications, while the sulfonyl group could be exploited for affinity labeling purposes. These potential uses correspond with growing interest in "chemical tools for diagnostic applications" and "NMR-active probes for biological studies."